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Compound of Interest

Compound Name: 2-Decanone

Cat. No.: B165314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the water solubility of 2-decanone,

a methyl ketone with applications in the fragrance industry, as a solvent, and as a chemical

intermediate. An understanding of its aqueous solubility is critical for its application in various

scientific and industrial fields, including formulation science and environmental fate

assessment.

Core Concepts: Physicochemical Properties and
Solubility
2-Decanone (C₁₀H₂₀O) is a ten-carbon aliphatic ketone. Its molecular structure, characterized

by a polar carbonyl group (C=O) and a long, nonpolar octyl chain, dictates its solubility

behavior. The lengthy hydrocarbon tail results in a predominantly hydrophobic character,

leading to very low solubility in water.[1][2] Conversely, it is readily soluble in alcohols and other

organic solvents.[3]

Quantitative Water Solubility Data
The water solubility of 2-decanone has been experimentally determined and is consistently

reported to be low. The available data at 25°C is summarized in the table below.
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Solubility Value Temperature Method Source

0.077 mg/mL 25 °C Not Specified [4]

0.0768 mg/mL 25 °C Not Specified [5]

76.8 mg/L 25 °C Not Specified

Predicted Value

0.038 g/L Not Specified ALOGPS

Experimental Protocols for Determining Water
Solubility
While specific experimental details for the cited solubility values of 2-decanone are not

extensively published, the determination of water solubility for sparingly soluble substances like

2-decanone typically follows standardized methods. The most common and internationally

recognized protocol is outlined in the OECD Guideline for the Testing of Chemicals, Test No.

105: Water Solubility.[1][6][7][8][9] The two primary methods described in this guideline are the

Shake-Flask Method and the Column Elution Method.

Shake-Flask Method (Flask Method)
This method is suitable for substances with solubilities above 10⁻² g/L and is a widely used

technique for determining thermodynamic solubility.[10][11][12][13][14]

Principle: A supersaturated solution of the test substance in water is agitated at a constant

temperature until equilibrium is reached. The concentration of the dissolved substance in the

aqueous phase is then determined after separation of the undissolved portion.

Detailed Methodology:

Preparation of the Test Solution: An excess amount of 2-decanone is added to a sufficient

volume of deionized water in a glass flask equipped with a stirrer. The presence of excess

undissolved 2-decanone is crucial to ensure that saturation is achieved.
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Equilibration: The flask is sealed and agitated in a constant temperature bath, typically

maintained at 25 ± 0.5 °C. The agitation should be vigorous enough to ensure good mixing

but not so vigorous as to cause emulsification. The equilibration time is critical and should be

sufficient to reach a stable concentration. A preliminary test is often conducted to determine

the necessary time, which can range from 24 to 72 hours.[11]

Phase Separation: After equilibration, the mixture is allowed to stand in the temperature-

controlled bath to allow for the separation of the undissolved 2-decanone. Centrifugation at

the same temperature is then employed to remove any finely dispersed particles.

Sampling and Analysis: A sample of the clear aqueous supernatant is carefully withdrawn.

Quantification: The concentration of 2-decanone in the sample is determined using a

suitable analytical technique. Given its structure, Gas Chromatography with Flame Ionization

Detection (GC-FID) would be an appropriate and sensitive method. A calibration curve

prepared with known concentrations of 2-decanone is used for accurate quantification.

Data Reporting: The solubility is reported as the average of at least three independent

determinations, expressed in units such as mg/L, g/100 mL, or mol/L.

Column Elution Method
This method is particularly suitable for substances with low water solubility (less than 10⁻² g/L).

[6]

Principle: A column is packed with an inert support material coated with an excess of the test

substance. Water is then passed through the column at a slow, constant rate. The

concentration of the substance in the eluate is monitored over time until it reaches a stable

plateau, which represents the saturation solubility.

Detailed Methodology:

Column Preparation: A suitable inert support material (e.g., glass wool, celite) is coated with

2-decanone. This is typically achieved by dissolving the ketone in a volatile solvent, mixing it

with the support material, and then evaporating the solvent. The coated support is then

packed into a column.
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Elution: Deionized water is pumped through the column at a low and constant flow rate. The

temperature of the column and the eluting water is maintained at 25 ± 0.5 °C.

Sample Collection: The eluate is collected in fractions.

Analysis: The concentration of 2-decanone in each fraction is determined using a sensitive

analytical method like GC-FID.

Determination of Solubility: A plot of concentration versus time (or volume) of eluate is

constructed. The concentration should reach a plateau, and the value at this plateau is taken

as the water solubility.

Potential Metabolic Pathway of 2-Decanone
While a specific signaling pathway for 2-decanone in the context of drug development is not

well-defined, its metabolic fate is of interest. As a naturally occurring methyl ketone, it can be

metabolized by organisms. Studies on similar ketones, such as 2-tridecanone in

Pseudomonas, suggest a pathway involving oxidative degradation.[15][16] A plausible

metabolic pathway for 2-decanone could involve an initial oxidation step.
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Plausible metabolic pathway for 2-decanone.

Experimental Workflow for Solubility Determination
The general workflow for determining the water solubility of 2-decanone using the shake-flask

method can be visualized as follows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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